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Compound of Interest |

1-(3-
Compound Name: Bromophenyl)cyclopropanamine

hydrochloride

Cat. No.: B1374610

\ J

An In-depth Technical Guide to the Safe Handling of 1-(3-Bromophenyl)cyclopropanamine
hydrochloride

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and emergency responses for 1-(3-Bromophenyl)cyclopropanamine
hydrochloride (CAS No: 597563-15-0). Designed for researchers, chemists, and drug
development professionals, this document moves beyond mere compliance, aiming to instill a
deep, causal understanding of the risks and the science behind mitigating them.

Section 1: Compound Identification and
Physicochemical Properties

A foundational aspect of safety is a thorough understanding of the substance's identity and
physical characteristics. 1-(3-Bromophenyl)cyclopropanamine hydrochloride is a research
chemical, and as such, comprehensive physical data may not always be publicly available. The
information below is compiled from available Safety Data Sheets (SDS).[1]
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Identifier Value Source
CAS Number 597563-15-0 [1]

1-(3-
IUPAC Name bromophenyl)cyclopropan-1- [1]

amine;hydrochloride

Molecular Formula CoH11BrCIN [1]

Molecular Weight 248.55 g/mol [1]

) Solid (Assumed, based on
Physical State _ _ [2]
handling advice)

Solubility Not available [1]
Melting Point Not available [1]
Boiling Point Not available [1]

Note: The lack of available data for properties like melting point or solubility underscores the
importance of treating this compound with the caution appropriate for a substance whose
characteristics are not fully documented.

Section 2: Hazard Analysis and Risk Mitigation

The Globally Harmonized System (GHS) provides a clear framework for understanding the
hazards associated with this compound. It is classified as a skin irritant, a serious eye irritant,
and may cause respiratory irritation.[1] This section deconstructs these hazards and
establishes a logical framework for risk control.

GHS Hazard Classification:
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Classification

Hazard Code

Description

Causality and Field
Insights

Skin Irritation

H315

Causes skin irritation.

[1]

The amine
hydrochloride
functional group can
disrupt the skin's lipid
barrier, leading to
redness, itching, and
inflammation.
Brominated aromatic
compounds can also

be inherently irritating.

[1]

Serious Eye Irritation

H319

Causes serious eye
irritation.[1]

The eyes are highly
sensitive to chemical
insults. Particulate
matter (dust) can
cause mechanical
irritation, while the
chemical nature of the
compound can lead to
redness, pain, and
potentially severe

damage upon contact.

[1]

Specific Target Organ
Toxicity (Single

Exposure)

H335

May cause respiratory
irritation.[1]

As a fine, solid
powder, this
compound can easily
become airborne
during handling (e.g.,
weighing,
transferring).
Inhalation can irritate
the mucous
membranes of the

respiratory tract,
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leading to coughing
and discomfort.[1]

Logical Framework for Risk Control

Effective safety management is a proactive process. The following diagram illustrates the
logical flow from hazard identification to the implementation of robust control measures, forming
a self-validating system of laboratory safety.

Risk Assessment

Hazard Identification
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potential for

Exposure Route Analysis
(Inhalation, Skin/Eye Contact, Ingestion)

mitigate via
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Caption: Risk assessment and control workflow for handling hazardous chemicals.

Section 3: Safe Handling and Engineering Controls

The primary objective when handling 1-(3-Bromophenyl)cyclopropanamine hydrochloride
is to minimize exposure through robust engineering controls and meticulous handling
techniques.

3.1 Engineering Controls: The First Line of Defense

Ventilation: All handling of the solid compound that may generate dust, including weighing
and transfers, must be conducted within a certified chemical fume hood or a powder
containment hood.[1] This is the most critical step in preventing respiratory exposure.
Facilities should be equipped with adequate general and local exhaust ventilation to keep
airborne concentrations low.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and
located near the workstation.[1][2] Regular testing of this equipment is a mandatory
component of laboratory safety protocols.

3.2 Standard Operating Protocol: Weighing and Transfer
This protocol is designed to prevent the generation and dispersal of dust.

Preparation: Designate a specific area within the fume hood for handling the compound.
Cover the work surface with absorbent, disposable bench paper.

Pre-Weighing: Tare a suitable, sealable container on an analytical balance.

Transfer: Carefully open the main stock container inside the fume hood. Use a clean spatula
to transfer the approximate amount of solid into the tared container. Avoid tapping or
dropping the spatula, which can aerosolize the powder.

Sealing and Cleaning: Securely close both the stock and the transfer container before
removing them from the fume hood. Carefully wipe the spatula with a damp cloth or towel
before removing it from the hood, and dispose of the towel as hazardous waste.
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o Post-Handling: Wash hands thoroughly with soap and water after completing the task, even
if gloves were worn.[1]

Section 4: Personal Protective Equipment (PPE)

PPE is a crucial final barrier between the researcher and the chemical hazard. The selection
and proper use of PPE are non-negotiable.[3]

4.1 Mandatory PPE Ensemble

o Eye/Face Protection: Chemical safety goggles are required at all times.[2] A face shield
should be worn in situations with a higher risk of splashing, though this is less likely with a
solid.

e Hand Protection: Wear nitrile gloves.[4] Given that no specific breakthrough time data is
available, it is prudent practice to double-glove if extended handling is required and to
change gloves immediately if contamination is suspected.

» Body Protection: A clean, buttoned lab coat must be worn.[4] For larger quantities or tasks
with a higher risk of contamination, a disposable gown resistant to chemical permeation is
recommended.[4]

» Respiratory Protection: Under normal conditions of use within a fume hood, a respirator is
not typically required. However, for spill cleanup or in case of ventilation failure, a NIOSH-
approved respirator with the appropriate cartridges should be available.[5]

7 ~
Chemical Safety Goggles Nitrile Gloves Lab Coat H \
(Protects against eye contact) (Protects against skin contact) (Protects skin and clothing) ! !
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Click to download full resolution via product page

Caption: Required PPE and engineering controls for safe handling.
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Section 5: Storage and Stability

Proper storage is essential for maintaining the integrity of the compound and ensuring
laboratory safety.

o Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-
ventilated area.[1][2] This prevents degradation from moisture and atmospheric
contaminants. The hydrochloride salt form may be hygroscopic.

» Incompatibilities: Keep away from strong oxidizing agents.[1][6] Reactions with strong
oxidizers can be vigorous and produce heat or hazardous byproducts. Also, keep away from
sources of ignition.[1]

e Security: The container should be clearly labeled and stored in a secure location. The SDS
recommends storing the material locked up.[1]

Section 6: Emergency Response Protocols

Rapid and correct response to an emergency can significantly mitigate harm. All personnel
must be familiar with these procedures.

6.1 First Aid Measures

Immediate action is critical. Always provide the attending physician with the Safety Data Sheet.

[1]
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Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and ensure they
are in a position comfortable for breathing. If

feeling unwell, call a poison center or doctor.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, seek medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention immediately.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

6.2 Accidental Release (Spill) Response

For a small-scale laboratory spill of solid material:

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://aksci.com/sds/9311BB_SDS.pdf
https://aksci.com/sds/9311BB_SDS.pdf
https://aksci.com/sds/9311BB_SDS.pdf
https://aksci.com/sds/9311BB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(’-\Iert personnel in the immediate area

'

Ensure proper PPE is worn
(Gloves, Goggles, Lab Coat)

'

Ensure adequate ventilation
(Verify fume hood is operational)

Prevent further spread
(Minimize dust generation)

Clean up spill
(Use inert absorbent material, sweep gently)

Place waste in a sealed, labeled container

Decontaminate the area

Dispose of waste via approved channels

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a small chemical spill.
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6.3 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or an
appropriate chemical foam.[1]

o Specific Hazards: The primary hazard in a fire is not the flammability of the compound itself
but its decomposition under heat. Thermal decomposition will generate highly toxic and
corrosive gases, including carbon oxides, hydrogen bromide, hydrogen chloride, and
nitrogen oxides.[1][7]

o Protective Equipment: Firefighters must wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[1]

Section 7: Waste Disposal

Chemical waste disposal is strictly regulated. All waste materials must be handled in
accordance with institutional policies and local, state, and federal regulations.

» Containerization: Collect waste material, including contaminated PPE and cleanup materials,
in a clearly labeled, sealable container.[1]

o Classification: This material should be treated as hazardous waste. Brominated organic
compounds require specific disposal routes, often involving high-temperature incineration at
a licensed facility equipped with scrubbers to handle the acidic and toxic byproducts.[8]

e Procedure: Do not dispose of this chemical down the drain or in regular trash.[1] Contact
your institution's Environmental Health and Safety (EHS) department to arrange for proper
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(3-
Bromophenyl)cyclopropanamine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1374610#safety-handling-and-msds-for-1-3-
bromophenyl-cyclopropanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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